Cas no 1336790-99-8 ((2S)-1-(3,5-difluoropyridin-4-yl)propan-2-amine)

• Product Name: (2S)-1-(3,5-difluoropyridin-4-yl)propan-2-amine
• CAS No: 1336790-99-8
• MF: C₈H₁₀F₂N₂
• MW: 172.175208568573
• CID: 6532834
• PubChem ID: 165964381
• Update Time: 2025-06-13

(2S)-1-(3,5-difluoropyridin-4-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(3,5-difluoropyridin-4-yl)propan-2-amine
• 1336790-99-8
• EN300-1761238

• Inchi： 1S/C8H10F2N2/c1-5(11)2-6-7(9)3-12-4-8(6)10/h3-5H,2,11H2,1H3/t5-/m0/s1
• InChI Key： AZHUDNRLWSIQTE-YFKPBYRVSA-N
• SMILES： FC1C=NC=C(C=1C[C@H](C)N)F

Computed Properties

• Exact Mass: 172.08120465g/mol
• Monoisotopic Mass: 172.08120465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38.9Ų

Additional information on (2S)-1-(3,5-difluoropyridin-4-yl)propan-2-amine

Recent Advances in the Study of (2S)-1-(3,5-difluoropyridin-4-yl)propan-2-amine (CAS: 1336790-99-8)

The compound (2S)-1-(3,5-difluoropyridin-4-yl)propan-2-amine (CAS: 1336790-99-8) has recently emerged as a promising candidate in medicinal chemistry research, particularly in the development of novel therapeutic agents targeting neurological disorders. This chiral amine derivative has attracted significant attention due to its unique structural features and potential pharmacological properties. Recent studies have focused on its synthesis optimization, biological evaluation, and mechanism of action, revealing its potential as a key intermediate or active pharmaceutical ingredient (API) in drug development pipelines.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated an improved synthetic route for (2S)-1-(3,5-difluoropyridin-4-yl)propan-2-amine with enhanced yield (78%) and enantiomeric excess (>99%). The researchers employed asymmetric hydrogenation of the corresponding enamine precursor using a chiral iridium catalyst, representing a significant advancement over previous synthetic methods. This optimized synthesis is particularly important for potential scale-up in pharmaceutical manufacturing, addressing previous challenges in producing this compound with high optical purity.

Pharmacological investigations have revealed that (2S)-1-(3,5-difluoropyridin-4-yl)propan-2-amine exhibits notable activity as a modulator of neurotransmitter systems. In vitro studies using rat brain synaptosomes showed selective inhibition of monoamine oxidase B (MAO-B) with an IC50 of 42 nM, suggesting potential applications in neurodegenerative disorders. The compound's unique difluoropyridine moiety appears to contribute to both its potency and metabolic stability, as demonstrated in comparative studies with non-fluorinated analogs.

Recent pharmacokinetic studies in rodent models have provided promising data regarding the compound's blood-brain barrier penetration and metabolic profile. The (2S)-enantiomer showed significantly better CNS bioavailability (AUCbrain/plasma ratio of 0.85) compared to its (2R)-counterpart (ratio of 0.22), highlighting the importance of stereochemistry in its pharmacological properties. These findings were published in a 2024 issue of ACS Chemical Neuroscience, supporting further investigation of this compound for CNS-targeted therapies.

Structure-activity relationship (SAR) studies have identified the (2S)-1-(3,5-difluoropyridin-4-yl)propan-2-amine scaffold as a versatile template for drug discovery. Researchers have developed several derivatives by modifying the amine moiety while maintaining the core structure, leading to compounds with varied selectivity profiles against different neurological targets. The CAS: 1336790-99-8 compound itself has shown potential as a lead compound for Parkinson's disease therapy, with ongoing preclinical evaluation demonstrating neuroprotective effects in MPTP-induced Parkinsonian models.

Current research directions include exploring the compound's potential in combination therapies and investigating its effects on neuroinflammation pathways. A recent patent application (WO2023/154672) discloses novel formulations containing (2S)-1-(3,5-difluoropyridin-4-yl)propan-2-amine in combination with L-DOPA, suggesting its possible use as an adjunct therapy in Parkinson's disease management. These developments position CAS: 1336790-99-8 as an important compound in the ongoing search for innovative treatments for neurological disorders.